Cas no 71711-53-0 ( )

structure
Chemical and Physical Properties
Names and Identifiers
-
- 5,6-dimethylbenzo[c]acridine-7-carboxamide
- 5,6-dimethyl-benzo[c]acridine-7-carboxylic acid amide
- 5,6-Dimethyl-benzo< c> acridin-7-carbonsaeureamid
- AC1L7CS8
- NSC209882
- DTXSID70308828
- 71711-53-0
- NSC-209882
-
-
- Inchi: InChI=1S/C20H16N2O/c1-11-12(2)17-18(20(21)23)15-9-5-6-10-16(15)22-19(17)14-8-4-3-7-13(11)14/h3-10H,1-2H3,(H2,21,23)
- InChI Key: SQLBRZDBGZZCGT-UHFFFAOYSA-N
- SMILES: CC1=C(C2=C(C3=CC=CC=C3N=C2C4=CC=CC=C14)C(=O)N)C
Computed Properties
- Exact Mass: 300.12638
- Monoisotopic Mass: 300.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 465
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 56Ų
Experimental Properties
- PSA: 55.98
- LogP: 4.95720
Related Literature
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Maciej Hodorowicz,Anna Jurowska,Janusz Szklarzewicz CrystEngComm, 2021,23, 1207-1217
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Yu Huang,Xiaoyu Zhou,Lichun Zhang,Guochen Lin,Man Xu,Yuan Zhao,Mengmeng Jiao,Dengying Zhang,Bingying Pan,Linwei Zhu,Fengzhou Zhao J. Mater. Chem. C, 2020,8, 12240-12246
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Yue Jin,Liang Song,Dali Wang,Feng Qiu,Deyue Yan,Bangshang Zhu Soft Matter, 2012,8, 10017-10025
-
Po-Jung Huang,Yoshiki Natori,Yasutaka Kitagawa Dalton Trans., 2019,48, 908-914
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Kenji Sakota,Markus Schütz,Matthias Schmies,Raphael Moritz,Aude Bouchet,Takamasa Ikeda,Yuuki Kouno,Hiroshi Sekiya,Otto Dopfer Phys. Chem. Chem. Phys., 2014,16, 3798-3806
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